![molecular formula C18H18N2O4S2 B2774205 (Z)-4-methyl-2-(5-(1-methyl-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)pentanoic acid CAS No. 868142-11-4](/img/structure/B2774205.png)
(Z)-4-methyl-2-(5-(1-methyl-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)pentanoic acid
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Description
(Z)-4-methyl-2-(5-(1-methyl-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)pentanoic acid is a useful research compound. Its molecular formula is C18H18N2O4S2 and its molecular weight is 390.47. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research indicates that derivatives of (Z)-4-methyl-2-(5-(1-methyl-2-oxoindolin-3-ylidene)-4-oxo-2-thioxothiazolidin-3-yl)pentanoic acid have demonstrated notable antimicrobial activities. For instance, Basavarajaiah and Mruthyunjayaswamy (2010) synthesized compounds including this derivative and found them effective against various microbial strains (Basavarajaiah & Mruthyunjayaswamy, 2010).
Antibacterial Evaluation
Another study by Song et al. (2015) focused on synthesizing and evaluating (S,Z)-4-methyl-2-(4-oxo-5-((5-substitutedphenylfuran-2-yl) methylene)-2-thioxothiazolidin-3-yl)pentanoic acids for antibacterial activity. The synthesized compounds exhibited good antibacterial activity, particularly against Gram-positive bacteria (Song et al., 2015).
Anticancer and Antiangiogenic Effects
Chandrappa et al. (2010) synthesized novel thioxothiazolidin-4-one derivatives, including the (Z)-4-methyl variant, and investigated their anticancer and antiangiogenic effects. These compounds showed significant potential in inhibiting tumor growth and angiogenesis in mouse models (Chandrappa et al., 2010).
Aldose Reductase Inhibitors
Kučerová-Chlupáčová et al. (2020) studied (4-Oxo-2-thioxothiazolidin-3-yl)acetic acids, closely related to the (Z)-4-methyl variant, as potential aldose reductase inhibitors. These compounds were found to be potent inhibitors, suggesting their potential in clinical applications (Kučerová-Chlupáčová et al., 2020).
Fluorescent Chemosensors
Lin et al. (2016) developed novel thiazolone-based zinc complexes for fluorescent chemosensor applications, demonstrating their utility in environmental monitoring and material sciences (Lin et al., 2016).
properties
IUPAC Name |
4-methyl-2-[(5Z)-5-(1-methyl-2-oxoindol-3-ylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]pentanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O4S2/c1-9(2)8-12(17(23)24)20-16(22)14(26-18(20)25)13-10-6-4-5-7-11(10)19(3)15(13)21/h4-7,9,12H,8H2,1-3H3,(H,23,24)/b14-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFVWFNPMJJTSEI-YPKPFQOOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)O)N1C(=O)C(=C2C3=CC=CC=C3N(C2=O)C)SC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CC(C(=O)O)N1C(=O)/C(=C/2\C3=CC=CC=C3N(C2=O)C)/SC1=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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